4-chloro-N-(pyridin-2-ylmethyl)benzamide

• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 4-chloro-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C13H11ClN2O/c14-11-6-4-10(5-7-11)13(17)16-9-12-3-1-2-8-15-12/h1-8H,9H2,(H,16,17)
• InChI Key: CGUPFQBYBURSCZ-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)CNC(=O)C2=CC=C(C=C2)Cl

Description

4-Chloro-N-(pyridin-2-ylmethyl)benzamide is a benzamide derivative characterized by a pyridin-2-ylmethylamine moiety attached to a 4-chlorobenzoyl group. Structural analogs of this compound often vary in substituents on the benzamide or pyridine rings, leading to differences in physicochemical properties and bioactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 4-chloro-N-(pyridin-2-ylmethyl)benzamide, highlighting variations in substituents, molecular properties, and reported applications.

Compound Name	Molecular Formula	Substituents/Modifications	Key Properties/Applications	Reference
4-Chloro-N-(pyridin-2-ylmethyl)benzamide (Target)	C₁₃H₁₁ClN₂O	4-Cl on benzamide; pyridin-2-ylmethylamine	Not explicitly stated; presumed pharmacological potential
N-Benzoyl-2-bromo-N-(pyridin-2-ylmethyl)benzamide (5g)	C₂₀H₁₅BrN₂O₂Na	2-Br on benzamide; pyridin-2-ylmethylamine	Higher molecular weight (417.02 g/mol)
N-Benzoyl-3-methyl-N-(pyridin-2-ylmethyl)benzamide (5h)	C₂₁H₁₈N₂O₂Na	3-CH₃ on benzamide; pyridin-2-ylmethylamine	Enhanced lipophilicity due to methyl group
4-Chloro-N-(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide	C₂₂H₁₇ClN₂O	Imidazo[1,2-a]pyridine ring; 4-Cl on benzamide	Increased rigidity; potential kinase inhibition
4-Chloro-N-(2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide (3)	C₁₆H₁₃ClF₃N₂O₃S	CF₃-pyridylsulfonyl group; 4-Cl on benzamide	PPARδ antagonist; covalent binding to Cys249
5-Chloro-2-hydroxy-N-[4-(trifluoromethyl)phenyl]benzamide	C₁₄H₉ClF₃NO₂	5-Cl, 2-OH on benzamide; CF₃-phenyl	Antimicrobial activity against D. piger Vib-7

Key Observations:

Substituent Effects on Bioactivity: Electron-withdrawing groups (e.g., Cl, Br, CF₃) enhance receptor binding in some cases. For example, the CF₃ group in 4-chloro-N-(2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide contributes to its potency as a PPARδ antagonist .

Structural Rigidity and Pharmacological Profiles :

• Compounds with fused heterocycles (e.g., imidazo[1,2-a]pyridine in ) exhibit conformational rigidity, which may enhance target selectivity compared to the more flexible pyridin-2-ylmethyl group in the target compound.

Antimicrobial Activity :

• Salicylamide derivatives with Cl and OH substituents (e.g., 5-chloro-2-hydroxy-N-[4-nitrophenyl]benzamide) show significant cytotoxicity against sulfate-reducing bacteria, suggesting that substituent positioning (e.g., 4-Cl vs. 5-Cl) influences antimicrobial efficacy .

Synthetic Methodologies :

• Sodium borohydride reduction of mixed anhydrides (used for Bezafibrate derivatives in ) could be adapted for synthesizing the target compound, ensuring chemoselectivity in amide bond formation.

Physicochemical and Spectral Comparisons

• Spectral Data: NMR: Pyridin-2-ylmethyl protons in the target compound would resonate near δ 4.5–5.0 ppm (CH₂), distinct from tetrahydroquinolin-based analogs (δ 3.5–4.5 ppm for CH₂ in ). Mass Spectrometry: Molecular ion peaks for the target (C₁₃H₁₁ClN₂O, MW 246.69) would differ significantly from larger analogs like compound 5g (MW 417.02) .